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Compound of Interest

Compound Name: (4-Fluorophenyl)acetone

Cat. No.: B124739

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the synonyms and nomenclature
associated with the chemical compound (4-Fluorophenyl)acetone. Accurate identification and
consistent naming are critical in research, development, and regulatory contexts. This
document aims to consolidate the various names and identifiers for this compound to aid in
clear communication and precise data retrieval.

Chemical Identity and Synonyms

(4-Fluorophenyl)acetone is a chemical intermediate with the CAS number 459-03-0.[1] It is
recognized by a variety of systematic, common, and supplier-specific names. The International
Union of Pure and Applied Chemistry (IUPAC) name for this compound is 1-(4-
fluorophenyl)propan-2-one.[1][2] A comprehensive list of its synonyms is presented in Table 1.
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Nomenclature Type

Synonym

Source

IUPAC Name

1-(4-fluorophenyl)propan-2-
one

PubChem[1], Thermo Fisher
Scientific[2]

Systematic Name

2-Propanone, 1-(4-
fluorophenyl)-

PubChem[1]

Common Name

(4-Fluorophenyl)acetone

PubChem[1], Cayman
Chemical

Common Name

4-Fluorophenylacetone

ChemicalBook[3], Cayman
Chemical

Alternative Name

4-Fluorobenzyl methyl ketone

Cayman Chemical

Alternative Name

p-Fluorophenylacetone

Cayman Chemical

Alternative Name

para-Fluorophenylacetone

Cayman Chemical

1-(p-Fluorophenyl)-2-

Alternative Name Biosynth[4]
propanone

Alternative Name 1-Acetonyl-4-fluorobenzene PubChem[1]
1-(4-fluoro-phenyl)-propan-2-

Alternative Name ( pheny)-prop PubChem[1]

one

Abbreviation/Code

4-FMP

Noted as a related compound

in some contexts

Supplier Designation

4-Fluorophenylacetone pmk

ChemicalBook][3]

Trade Names

An extensive search for registered trade names for (4-Fluorophenyl)acetone did not yield any

distinct brand names under which this chemical is exclusively marketed. It is primarily supplied

by chemical companies under its chemical name or one of its common synonyms. The

designation "4-Fluorophenylacetone pmk" has been observed; however, this appears to be a

supplier-specific identifier or grade rather than a registered trade name.
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Nomenclature Relationship Diagram

The following diagram illustrates the relationships between the primary IUPAC name and its

various synonyms.

Nomenclature Hierarchy for (4-Fluorophenyl)acetone

1-(4-fluorophenyl)propan-2-one

(IUPAC Name)

is commonly known as is systematically named

(4-Fluorophenyl)acetone 2-Propanone, 1-(4-fluorophenyl)-

s also known as

\ 4

p-Fluorophenylacetone

1-(p-Fluorophenyl)-2-propanone

4-Fluorophenylacetone 4-Fluorobenzyl methyl ketone

para-Fluorophenylacetone

Click to download full resolution via product page

Caption: Relationship between the IUPAC name and common synonyms of (4-
Fluorophenyl)acetone.

This guide serves as a reference for the consistent and accurate identification of (4-
Fluorophenyl)acetone. The provided data, summarized in a clear tabular format and a
relational diagram, should assist researchers and professionals in navigating the various
terminologies associated with this compound. No experimental protocols or signaling pathways
are included as the focus of this document is strictly on nomenclature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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